Cas no 139021-83-3 (Acetic acid, diazo-, 2-methyl-1-(1-methylethyl)propyl ester)

• Product name: Acetic acid, diazo-, 2-methyl-1-(1-methylethyl)propyl ester
• CAS No: 139021-83-3
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 1258778
• PubChem ID: 71342639

Acetic acid, diazo-, 2-methyl-1-(1-methylethyl)propyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, diazo-, 2-methyl-1-(1-methylethyl)propyl ester
• 2-diazonio-1-(2,4-dimethylpentan-3-yloxy)ethenolate
• 2,4-Dimethylpentan-3-yl 2-diazoacetate
• 2,4-dimethyl-3-pentyl diazoacetate
• 139021-83-3
• 2-Diazonio-1-[(2,4-dimethylpentan-3-yl)oxy]ethen-1-olate
• DTXSID10769373

• Inchi： InChI=1S/C9H16N2O2/c1-6(2)9(7(3)4)13-8(12)5-11-10/h5-7,9H,1-4H3
• InChI Key： FFFNUZMPGPIMKW-UHFFFAOYSA-N
• SMILES： CC(C)C(C(C)C)OC(=O)C=[N+]=[N-]

Computed Properties

• Exact Mass: 184.12128
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 28.3Ų

Experimental Properties

• PSA: 62.7